Cas no 921214-30-4 (2(1H)-Pyridinone, 1-ethyl-4-hydroxy-3-nitro-)

• Product name: 2(1H)-Pyridinone, 1-ethyl-4-hydroxy-3-nitro-
• CAS No: 921214-30-4
• MF: C₇H₈N₂O₄
• MW: 184.14942
• CID: 745109
• PubChem ID: 71422336

2(1H)-Pyridinone, 1-ethyl-4-hydroxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 1-ethyl-4-hydroxy-3-nitro-
• 1-ethyl-4-hydroxy-3-nitropyridin-2-one
• 1-ethyl-4-hydroxy-3-nitro-1H-pyridine-2-one
• 1-Ethyl-4-hydroxy-3-nitropyridin-2(1H)-one
• 921214-30-4
• 1-ethyl-4-hydroxy-3-nitro-1H-pyridin-2-one
• DTXSID10841365
• YUEFXSTZJQMTKW-UHFFFAOYSA-N
• SCHEMBL3193163

• Inchi： InChI=1S/C7H8N2O4/c1-2-8-4-3-5(10)6(7(8)11)9(12)13/h3-4,10H,2H2,1H3
• InChI Key： YUEFXSTZJQMTKW-UHFFFAOYSA-N
• SMILES： CCN1C=CC(=C(C1=O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.4Ų